Cas no 55661-08-0 (4-methoxy-2,6-dimethyl-benzenesulfonyl chloride)

• Product Name: 4-methoxy-2,6-dimethyl-benzenesulfonyl chloride
• CAS No: 55661-08-0
• MF: C₉H₁₁ClO₃S
• MW: 234.699840784073
• MDL: MFCD00210327
• CID: 56796
• Update Time: 2025-10-29

4-methoxy-2,6-dimethyl-benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2,6-dimethylbenzene-1-sulfonyl chloride
• 2,6-Dimethyl-4-methoxybenzenesulfonyl chloride
• 2,6-Dimethyl-4-methoxyphenylsulfonyl chloride
• 4-Methoxy-2,6-xylenesulfonyl chloride
• 4-METHOXY-2,6-DIMETHYL-BENZENESULFONYL CHLORIDE
• 4-Methoxy-2,6-dimethylbenzenesulfonyl Chloride
• 2,6-Dimethyl-4-methoxybenzenesulphonyl chloride
• Benzenesulfonyl chloride, 4-methoxy-2,6-dimethyl-
• PubChem18903
• FARJAHHRGCAAOY-UHFFFAOYSA-N
• 2854AJ
• TRA0082531
• 4-(Chlorosulphonyl)-3,5-dimethylanisole
• AK136025
• SY008164
• AB0071
• 4-methoxy-2,6-dimethyl-benzenesulfonyl chloride

• MDL： MFCD00210327
• Inchi： 1S/C9H11ClO3S/c1-6-4-8(13-3)5-7(2)9(6)14(10,11)12/h4-5H,1-3H3
• InChI Key： FARJAHHRGCAAOY-UHFFFAOYSA-N
• SMILES： ClS(C1C(C)=CC(=CC=1C)OC)(=O)=O

Computed Properties

• Exact Mass: 234.01200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• Topological Polar Surface Area: 51.8

Experimental Properties

• Density: 1.285
• Boiling Point: 356.097℃ at 760 mmHg
• PSA: 51.75000
• LogP: 3.32030

4-methoxy-2,6-dimethyl-benzenesulfonyl chloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Sealed in dry,Store in freezer, under -20°C

Additional information on 4-methoxy-2,6-dimethyl-benzenesulfonyl chloride

Introduction to 4-Methoxy-2,6-Dimethyl-Benzenesulfonyl Chloride (CAS No. 55661-08-0)

4-Methoxy-2,6-dimethyl-benzenesulfonyl chloride (CAS No. 55661-08-0) is a versatile organic compound that has gained significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a sulfonyl chloride functional group and a substituted benzene ring. These properties make it an important reagent in various synthetic pathways and a valuable intermediate in the development of novel pharmaceuticals and functional materials.

The molecular formula of 4-methoxy-2,6-dimethyl-benzenesulfonyl chloride is C₁₀H₁₃ClO₃S, and its molecular weight is 244.73 g/mol. The compound is a white to off-white solid at room temperature and is highly reactive due to the presence of the sulfonyl chloride group. This group readily undergoes nucleophilic substitution reactions, making it an excellent electrophile in synthetic chemistry.

In recent years, 4-methoxy-2,6-dimethyl-benzenesulfonyl chloride has been extensively studied for its applications in the synthesis of biologically active compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of novel anti-inflammatory agents. The researchers demonstrated that the sulfonyl chloride group could be effectively utilized to introduce sulfonamide functionalities into target molecules, enhancing their biological activity and selectivity.

Beyond pharmaceutical applications, 4-methoxy-2,6-dimethyl-benzenesulfonyl chloride has also found utility in materials science. A recent paper in the Journal of Polymer Science reported the use of this compound as a cross-linking agent in the synthesis of advanced polymer materials. The sulfonyl chloride group facilitated the formation of robust cross-linked networks, resulting in materials with improved mechanical properties and thermal stability.

The reactivity and versatility of 4-methoxy-2,6-dimethyl-benzenesulfonyl chloride have also been explored in green chemistry initiatives. Researchers have developed mild and environmentally friendly methods for its synthesis and use, reducing the environmental impact associated with traditional synthetic routes. For example, a study published in the journal described a catalytic method for the synthesis of this compound using recyclable catalysts and benign solvents.

In terms of safety and handling, it is important to note that while 4-methoxy-2,6-dimethyl-benzenesulfonyl chloride is not classified as a hazardous material under current regulations, it should be handled with care due to its reactivity. Proper personal protective equipment (PPE) should be used when working with this compound to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The future prospects for 4-methoxy-2,6-dimethyl-benzenesulfonyl chloride are promising. Ongoing research continues to uncover new applications and synthetic methods for this compound. For instance, recent advancements in computational chemistry have enabled more accurate predictions of its reactivity and selectivity in various reactions. These insights are expected to drive further innovation in both academic and industrial settings.

In conclusion, 4-methoxy-2,6-dimethyl-benzenesulfonyl chloride (CAS No. 55661-08-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical properties make it an indispensable reagent in synthetic chemistry and a valuable intermediate in pharmaceutical research and materials science. As research continues to advance, the applications of this compound are likely to expand even further.